Cas no 1776-33-6 (2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)-)

• Product Name: 2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)-
• CAS No: 1776-33-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 118070
• PubChem ID: 688259
• Update Time: 2025-04-18

2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)-
• 3-(diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3-Diaethylamino-1-<2-hydroxy-phenyl>-propenon
• (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one, AldrichCPR
• 2-Propen-1-one, 3-(diethylamino)-1-(2-hydroxyphenyl)-
• 3-(Diethylamino)-1-(2-hydroxyphenyl)-2-propen-1-one
• 850797-12-5
• SCHEMBL13978671
• BRD-K40162630-001-01-1
• (E)-3-(diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 1776-33-6
• J-011300
• AKOS024282595
• HMS1545D03
• 631-495-7

• Inchi： 1S/C13H17NO2/c1-3-14(4-2)10-9-13(16)11-7-5-6-8-12(11)15/h5-10,15H,3-4H2,1-2H3/b10-9+
• InChI Key： QXYMFGIARLJINM-MDZDMXLPSA-N
• SMILES： O=C(C1C=CC=CC=1O)/C=C/N(CC)CC

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.081
• Melting Point: 77-81 °C(lit.)
• Boiling Point: 340.1°C at 760 mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.555
• PSA: 40.54000
• LogP: 2.43040
• Solubility: Not determined

2-Propen-1-one,3-(diethylamino)-1-(2-hydroxyphenyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38